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Compound of Interest

Compound Name: Methyl dimethoxyacetate

Cat. No.: B151051 Get Quote

For researchers, scientists, and professionals in drug development, the safe and efficient

handling of chemical reagents is paramount. This guide provides essential safety protocols,

operational procedures, and disposal plans for Methyl dimethoxyacetate, ensuring a secure

laboratory environment and the integrity of your research.

Immediate Safety and Hazard Information
Methyl dimethoxyacetate is a combustible liquid and requires careful handling to prevent

ignition and exposure.[1] Key safety data is summarized below.

Hazard
Classification

GHS Classification Signal Word Hazard Statement

Flammable liquids Category 4 Warning
H227: Combustible

liquid
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Physical and Chemical Properties

Appearance Clear, colorless liquid

Molecular Formula C5H10O4

Molecular Weight 134.13 g/mol

Boiling Point 160 - 163 °C @ 760 mmHg

Flash Point 63 °C (145.4 °F)

Density 1.096 g/mL at 25 °C

Personal Protective Equipment (PPE)
The selection and proper use of Personal Protective Equipment are the first line of defense

against chemical exposure.

Glove Selection
Due to its chemical nature as an ester, nitrile gloves offer poor resistance to Methyl
dimethoxyacetate.[2] Therefore, the use of thicker, more resistant gloves is crucial for

prolonged handling.
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Glove Material
Recommendation for
Esters

Breakthrough Time

Nitrile Rubber Poor resistance

Breakthrough may occur in

under one minute for a 5-mil or

lesser thickness glove.[2]

Butyl Rubber Recommended

Provides better protection

against esters. Specific

breakthrough times for Methyl

dimethoxyacetate are not

readily available, but butyl

rubber is generally

recommended for this

chemical class.

Neoprene Fair resistance

May be suitable for splash

protection but not for

prolonged contact.

Recommendation: For tasks involving potential prolonged contact with Methyl
dimethoxyacetate, Butyl rubber gloves are recommended. For incidental splash protection,

thicker nitrile gloves (>5-mil) may be used, but they must be replaced immediately upon contact

with the chemical.[2]

Respiratory and Body Protection

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://www.benchchem.com/product/b151051?utm_src=pdf-body
https://www.benchchem.com/product/b151051?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Type Specification

Eye Protection
Chemical safety goggles or a full-face shield

where splashing is a risk.

Respiratory Protection

For operations with a potential for vapor

generation, use a NIOSH-approved respirator

with an organic vapor (OV) cartridge. A cartridge

with a black color code is suitable for organic

vapors.

Body Protection

A flame-resistant lab coat or, at a minimum, a

100% cotton lab coat should be worn. Synthetic

materials should be avoided as they can melt if

ignited.

Footwear
Closed-toe shoes are mandatory in the

laboratory.

Operational Plans: Step-by-Step Guidance
Handling and Weighing in a Fume Hood
This procedure outlines the safe transfer and weighing of Methyl dimethoxyacetate within a

chemical fume hood.

Workflow for Handling Liquid Reagents in a Fume Hood
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1. Prepare Fume Hood

2. Don Appropriate PPE

3. Place Materials in Hood

4. Dispense Liquid

5. Weigh Liquid

6. Seal Containers

7. Clean Work Area

8. Doff PPE

Click to download full resolution via product page

Caption: Workflow for safely handling and weighing Methyl dimethoxyacetate.

Procedure:
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Prepare Fume Hood:

Ensure the fume hood is operational and the airflow is adequate.

Clear the workspace of any unnecessary items to ensure proper airflow.

Place absorbent pads on the work surface to contain any potential spills.

Don Appropriate PPE:

Put on a lab coat, chemical safety goggles, and the selected chemical-resistant gloves

(Butyl rubber recommended).

Place Materials in Hood:

Place the container of Methyl dimethoxyacetate, a clean secondary container for

weighing, and any necessary dispensing tools (e.g., pipette, syringe) inside the fume

hood.

Position all materials at least six inches from the sash opening.

Dispense Liquid:

Carefully open the Methyl dimethoxyacetate container.

Using a clean pipette or syringe, slowly transfer the desired amount of liquid into the

secondary container. Avoid splashing.

Weigh Liquid:

If weighing is required, place the secondary container on a tared balance inside the fume

hood.

Record the weight.

Seal Containers:
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Securely close the primary container of Methyl dimethoxyacetate and the secondary

container.

Clean Work Area:

Wipe down any minor drips or spills on the work surface with a disposable towel.

Dispose of the towel in the appropriate chemical waste container.

Doff PPE:

Remove gloves using the proper technique to avoid skin contact.

Remove lab coat and goggles.

Wash hands thoroughly with soap and water.

Disposal Plans
Proper disposal of Methyl dimethoxyacetate and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Liquid Waste: Collect all waste Methyl dimethoxyacetate and solutions containing it in a

dedicated, clearly labeled "Non-Halogenated Organic Waste" container.[3][4]

Solid Waste: Any materials contaminated with Methyl dimethoxyacetate (e.g., gloves,

absorbent pads, pipette tips) should be collected in a separate, sealed, and labeled

hazardous waste bag or container.[1]

Waste Disposal Workflow
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Generate Waste

Segregate Waste
(Liquid vs. Solid)

Collect in Labeled
Hazardous Waste Container

Store in Designated
Satellite Accumulation Area

Request Waste Pickup
from EHS

 

Spill Occurs

Alert Others in the Area

Assess the Spill
(Size and Hazard)

Small Spill
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Large Spill
(>1 Liter)

Don Appropriate PPE Evacuate the Area

Contain the Spill

Absorb the Liquid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ehs.yale.edu [ehs.yale.edu]

2. ehrs.upenn.edu [ehrs.upenn.edu]

3. braun.matse.illinois.edu [braun.matse.illinois.edu]

4. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Methyl Dimethoxyacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151051#personal-protective-equipment-for-handling-
methyl-dimethoxyacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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